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Compound of Interest

Compound Name: LOE 908 hydrochloride

Cat. No.: B580641

Essential Safety and Handling Guide for LOE
908 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of LOE 908 hydrochloride, a neuroprotective agent and broad-spectrum cation channel
blocker.[1][2] Given that a comprehensive Safety Data Sheet (SDS) for this compound is not
readily available, a conservative approach to handling, based on general laboratory safety
principles for potent research chemicals, is strongly advised.

Quantitative Data Summary

For ease of reference, the available quantitative data for LOE 908 hydrochloride is
summarized in the table below. This information has been compiled from various chemical

suppliers.
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Property Value Source
Molecular Weight 749.29 g/mol R&D Systems
- - 50 mM in water- 100 mM in
Solubility R&D Systems
DMSO
Purity >98% R&D Systems

Storage (Solid)

Desiccate at Room

Temperature

R&D Systems

Storage (In solvent)

Refer to supplier

recommendations

MedchemExpress[3]

CAS Number

143482-60-4

R&D Systems

Personal Protective Equipment (PPE)

Due to the absence of specific toxicological data for LOE 908 hydrochloride, a comprehensive

PPE protocol is mandatory to minimize exposure. The following PPE should be worn at all

times when handling the compound.

PPE Category

Required Equipment

Rationale and Best
Practices

Hand Protection

Double-gloving with nitrile

gloves

Provides a robust barrier
against skin contact. Change
gloves immediately if

contaminated.

Eye Protection

Chemical safety goggles or a

face shield

Protects eyes from splashes or
airborne particles of the

compound.

Body Protection

A disposable, fluid-resistant

laboratory coat

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

Recommended when handling
the solid form to prevent

inhalation of fine particles.
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Operational and Disposal Plans

Handling Protocol:

o Preparation: Before handling, ensure that a designated workspace, such as a chemical fume
hood, is clean and uncluttered. All necessary equipment and reagents should be readily
accessible.

* Weighing: When weighing the solid compound, perform the task within a chemical fume
hood to minimize the risk of inhalation.

¢ Dissolving: To dissolve LOE 908 hydrochloride, add the solvent to the solid slowly. For
maximum product recovery, centrifuge the original vial before removing the cap.[4]

o Spill Management: In the event of a spill, immediately alert others in the vicinity. Evacuate
the area if necessary. Small spills can be cleaned up by trained personnel wearing
appropriate PPE, using an absorbent material. Large spills may require assistance from a
dedicated safety team.

Disposal Plan:

All waste materials contaminated with LOE 908 hydrochloride, including empty containers,
used PPE, and cleaning materials, must be treated as hazardous waste.

e Segregation: Collect all contaminated solid and liquid waste in separate, clearly labeled, and
sealed containers.

o Disposal: Dispose of the hazardous waste through your institution's designated chemical
waste disposal program. Adhere to all local, state, and federal regulations for hazardous
waste disposal.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of LOE
908 hydrochloride.
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Safe Handling and Disposal Workflow for LOE 908 Hydrochloride
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Caption: Logical workflow for safe handling and disposal of LOE 908 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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